Cas no 664364-28-7 (tert-butyl-3-(2-ethoxy-2-oxoethylidene)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl-3-(2-ethoxy-2-oxoethylidene)pyrrolidine-1-carboxylate
• CAS No: 664364-28-7
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD23106155
• CID: 3164389
• PubChem ID: 67376084
• Update Time: 2025-07-15

tert-butyl-3-(2-ethoxy-2-oxoethylidene)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-ethoxy-2-oxoethylidene)pyrrolidine-1-carboxylate
• tert-butyl-3-(2-ethoxy-2-oxoethylidene)pyrrolidine-1-carboxylate
• 664364-28-7
• P13645
• SCHEMBL1900963
• AKOS027469913
• AS-51836
• 1-Boc-3-(2-ethoxy-2-oxoethylidene)pyrrolidine
• PB37067
• MFCD23106155
• EN300-1455328
• oxoethylidene)pyrrolidine-1-carboxylate
• tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)pyrrolidine-1-carboxylate
• 1-Boc-(3Z)-3-(2-Ethoxy-2-oxoethylidene)pyrrolidine
• 1-Pyrrolidinecarboxylic acid, 3-(2-ethoxy-2-oxoethylidene)-,1,1-dimethylethyl ester
• tert-butyl (3Z)-3-(2-ethoxy-2-

• MDL： MFCD23106155
• Inchi： 1S/C13H21NO4/c1-5-17-11(15)8-10-6-7-14(9-10)12(16)18-13(2,3)4/h8H,5-7,9H2,1-4H3/b10-8-
• InChI Key： QQKMHRDPNWLDBQ-NTMALXAHSA-N
• SMILES： O(C(N1C/C(=C\C(=O)OCC)/CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 337.1±35.0 °C at 760 mmHg
• Flash Point: 157.7±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl-3-(2-ethoxy-2-oxoethylidene)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl-3-(2-ethoxy-2-oxoethylidene)pyrrolidine-1-carboxylate

Introduction to Tert-butyl-3-(2-ethoxy-2-oxoethylidene)pyrrolidine-1-carboxylate (CAS No. 664364-28-7)

Tert-butyl-3-(2-ethoxy-2-oxoethylidene)pyrrolidine-1-carboxylate, identified by the chemical abstracts service number 664364-28-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and an ethylidene moiety linked to an ethoxy substituent, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and exploration.

The tert-butyl group, a well-known steric protecting group in organic synthesis, enhances the stability of the molecule and influences its interactions with biological targets. This bulky substituent can shield reactive sites, thereby facilitating selective modifications at other positions. In contrast, the (2-ethoxy-2-oxoethylidene) part of the molecule introduces a reactive α,β-unsaturated carbonyl system, which is commonly utilized in various synthetic transformations, including Michael additions, condensation reactions, and enamine formations. Such functional groups are pivotal in constructing more complex molecular architectures and exploring novel pharmacophores.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing therapeutic agents. Pyrrolidine derivatives, in particular, have garnered attention due to their prevalence in biologically active natural products and synthetic drugs. For instance, modifications of the pyrrolidine core have led to the development of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in Tert-butyl-3-(2-ethoxy-2-oxoethylidene)pyrrolidine-1-carboxylate suggests potential applications in these areas, particularly as a precursor for designing molecules that can interact with biological macromolecules.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. The introduction of the tert-butyl group typically requires protection-deprotection strategies to ensure regioselectivity during subsequent functionalization. The formation of the (2-ethoxy-2-oxoethylidene) moiety often involves condensation reactions between suitable aldehydes or ketones with appropriate hydrazines or hydroxylamine derivatives. These synthetic routes underscore the importance of efficient and scalable methodologies in pharmaceutical research.

In terms of biological activity, preliminary studies on related pyrrolidine derivatives have revealed promising results. For example, certain analogs have demonstrated inhibitory effects on enzymes involved in inflammatory pathways or have shown cytotoxicity against cancer cell lines. The structural features of Tert-butyl-3-(2-ethoxy-2-oxoethylidene)pyrrolidine-1-carboxylate, including its rigid pyrrolidine ring and electron-withdrawing ethoxy-substituted ethylidene group, may confer unique binding properties that could be exploited for therapeutic purposes. Further investigation into its pharmacological profile is warranted to explore its potential as a lead compound or intermediate in drug development.

The compound's solubility and stability are also critical factors to consider in its potential applications. Pyrrolidine derivatives often exhibit moderate solubility in organic solvents but may require specialized conditions for formulation into pharmaceutical products. The presence of polar functional groups such as the ethoxy moiety enhances solubility but may also influence metabolic stability. Understanding these physicochemical properties is essential for optimizing its use in both laboratory settings and industrial processes.

From a research perspective, Tert-butyl-3-(2-ethoxy-2-oxoethylidene)pyrrolidine-1-carboxylate represents an intriguing scaffold for medicinal chemists seeking to develop novel therapeutics. Its structural versatility allows for diverse modifications, enabling researchers to fine-tune its biological activity through structural optimization. Collaborative efforts between synthetic chemists and biologists are necessary to fully exploit its potential. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the discovery process and identify promising derivatives with enhanced efficacy and reduced toxicity.

The growing interest in green chemistry principles also influences how such compounds are synthesized and utilized. Sustainable methodologies that minimize waste and reduce hazardous byproducts are increasingly preferred in academic and industrial settings. Innovations in catalytic processes and solvent systems can enhance the environmental footprint of drug discovery programs while maintaining high yields and purity standards.

In conclusion,Tert-butyl-3-(2-ethoxy--oxoethylidene)pyrrolidine -1-carboxylate (CAS No .664364 -28 -7) is a structurally interesting compound with potential applications across multiple domains of pharmaceutical research . Its unique combination o f functional groups makes it a valuable starting point for further exploration . As research continues , it is likely that new insights into its biological activity will emerge , paving th e way fo r novel therapeutic interventions . p >